Cas no 2228729-87-9 (1-(2,6-Dichloropyridin-4-yl)propan-2-one)

• Product Name: 1-(2,6-Dichloropyridin-4-yl)propan-2-one
• CAS No: 2228729-87-9
• MF: C₈H₇Cl₂NO
• MW: 204.053280115128
• CID: 5927401
• PubChem ID: 165797291
• Update Time: 2025-05-26

1-(2,6-Dichloropyridin-4-yl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 2228729-87-9
• 1-(2,6-dichloropyridin-4-yl)propan-2-one
• EN300-1977281
• 1-(2,6-Dichloropyridin-4-yl)propan-2-one

• Inchi： 1S/C8H7Cl2NO/c1-5(12)2-6-3-7(9)11-8(10)4-6/h3-4H,2H2,1H3
• InChI Key： BYXPBJHNOZJNOW-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(N=1)Cl)CC(C)=O

Computed Properties

• Exact Mass: 202.9904692g/mol
• Monoisotopic Mass: 202.9904692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 30Ų

Additional information on 1-(2,6-Dichloropyridin-4-yl)propan-2-one

Comprehensive Overview of 1-(2,6-Dichloropyridin-4-yl)propan-2-one (CAS No. 2228729-87-9)

1-(2,6-Dichloropyridin-4-yl)propan-2-one, with the CAS number 2228729-87-9, is a specialized organic compound that has garnered significant attention in the fields of agrochemical and pharmaceutical research. This compound, characterized by its dichloropyridine backbone and propan-2-one functional group, serves as a versatile intermediate in synthetic chemistry. Its unique structural features make it a valuable building block for designing novel molecules with potential applications in crop protection and drug development.

The growing interest in 1-(2,6-Dichloropyridin-4-yl)propan-2-one is reflected in recent search trends, where researchers frequently inquire about its synthesis methods, physicochemical properties, and industrial applications. As sustainability becomes a global priority, this compound's role in developing eco-friendly pesticides aligns with the demand for greener agrochemical solutions. Its molecular architecture allows for selective modifications, enabling researchers to fine-tune biological activity while minimizing environmental impact.

From a chemical perspective, the 2,6-dichloropyridine moiety in this compound provides exceptional stability and reactivity, making it ideal for cross-coupling reactions and nucleophilic substitutions. The ketone group at the propan-2-one position offers additional functionalization opportunities through reduction or condensation reactions. These characteristics have positioned CAS 2228729-87-9 as a key intermediate in the synthesis of more complex heterocyclic systems.

The pharmaceutical industry has shown particular interest in derivatives of 1-(2,6-Dichloropyridin-4-yl)propan-2-one due to their potential bioactive properties. Recent studies suggest that structural analogs of this compound may exhibit interesting pharmacological profiles, though extensive research is still required to validate these findings. This aligns with current search trends where professionals seek information about structure-activity relationships and medicinal chemistry applications of similar pyridine-based compounds.

In analytical chemistry, 1-(2,6-Dichloropyridin-4-yl)propan-2-one presents interesting challenges and opportunities for chromatographic separation and spectroscopic characterization. Its distinct mass fragmentation pattern and UV absorption characteristics make it readily identifiable through advanced analytical techniques. Researchers often search for optimized HPLC methods and spectral data for this compound, reflecting the practical needs of laboratory professionals working with this material.

The commercial availability of CAS 2228729-87-9 has increased in recent years, with suppliers offering various purity grades to meet different research requirements. This accessibility has facilitated broader investigation into its potential applications. Market analysis shows growing interest in custom synthesis services for this compound, particularly for projects requiring isotope-labeled versions or structural analogs for mechanistic studies.

From a regulatory standpoint, proper handling and storage of 1-(2,6-Dichloropyridin-4-yl)propan-2-one are essential considerations for research facilities. While not classified as hazardous under standard protocols, appropriate laboratory safety measures should always be observed when working with this chemical. This aspect frequently appears in search queries related to chemical handling protocols and material safety data for research compounds.

The future research directions for 1-(2,6-Dichloropyridin-4-yl)propan-2-one appear promising, with particular focus on its potential in catalyzed transformations and materials science applications. The compound's ability to serve as a ligand precursor in coordination chemistry has opened new avenues for investigation. These developments correspond with increasing searches for advanced synthetic methodologies and catalytic applications of heterocyclic compounds.

In conclusion, 1-(2,6-Dichloropyridin-4-yl)propan-2-one (CAS 2228729-87-9) represents an important chemical entity with diverse potential across multiple scientific disciplines. Its unique combination of structural features and reactivity continues to inspire innovative research, addressing current challenges in green chemistry and molecular design. As scientific understanding of this compound deepens, its applications are likely to expand further, making it a compound of enduring interest to the research community.